Cas no 91857-86-2 (3-phenyl-1H-pyrazol-4-amine)

3-phenyl-1H-pyrazol-4-amine structure

Product Name:3-phenyl-1H-pyrazol-4-amine

CAS No:91857-86-2

MF:C₉H₉N₃

MW:159.187861204147

MDL:MFCD04035702

CID:809352

PubChem ID:12327105

Update Time:2024-10-26

3-phenyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

- 5-Phenyl-1H-pyrazol-4-amine
- 1H-Pyrazol-4-amine,3-phenyl-
- 3-phenyl-1H-pyrazol-4-amine
- 5-phenyl-1H-pyrazol-4-aMine 2HCl H2O
- 1H-Pyrazol-4-amine,3-phenyl
- 4-amino-3-phenyl-1H-pyrazole
- 5-phenyl-1H-pyrazol-4-amine(SALTDATA: FREE)
- 3-Phenyl-1H-pyrazol-4-amine (ACI)
- AKOS010654452
- EN300-113013
- 5-Phenyl-1H-pyrazol-4-amine, AldrichCPR
- YLYPTGYHGCWJGN-UHFFFAOYSA-N
- Pyrazole, 4-amino-5-phenyl-
- BS-38666
- 1H-Pyrazol-4-amine, 3-phenyl-
- Z1465461602
- 91857-86-2
- SCHEMBL544500
- 1H-Pyrazol-4-amine, 3-phenyl-
- 4-Amino-5-phenylpyrazole
- CS-0156351
- MFCD01693716
- D85523
- amino-phenylpyrazole
- AKOS022185068
- MDL： MFCD04035702
- Inchi： 1S/C9H9N3/c10-8-6-11-12-9(8)7-4-2-1-3-5-7/h1-6H,10H2,(H,11,12)
- InChI Key： YLYPTGYHGCWJGN-UHFFFAOYSA-N
- SMILES： N1=C(C2C=CC=CC=2)C(N)=CN1

Computed Properties

Exact Mass: 159.08000
Monoisotopic Mass: 159.079647300g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 143
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 54.7Å²

Experimental Properties

PSA: 54.70000
LogP: 2.24010

3-phenyl-1H-pyrazol-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	MY1359-5g	3-phenyl-1H-pyrazol-4-amine	91857-86-2	95%	5g	$1248	2023-09-07
TRC	P321990-50mg	3-phenyl-1H-pyrazol-4-amine	91857-86-2		50mg	$ 50.00	2022-06-03
TRC	P321990-100mg	3-phenyl-1H-pyrazol-4-amine	91857-86-2		100mg	$ 70.00	2022-06-03
TRC	P321990-500mg	3-phenyl-1H-pyrazol-4-amine	91857-86-2		500mg	$ 295.00	2022-06-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-PJ034-50mg	3-phenyl-1H-pyrazol-4-amine	91857-86-2	95+%	50mg	216.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-PJ034-1g	3-phenyl-1H-pyrazol-4-amine	91857-86-2	95+%	1g	1935.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-PJ034-200mg	3-phenyl-1H-pyrazol-4-amine	91857-86-2	95+%	200mg	536.0CNY	2021-07-14
Apollo Scientific	OR46626-1g	3-Phenyl-1H-pyrazol-4-amine	91857-86-2	95%	1g	£169.00	2025-07-07
abcr	AB403172-250 mg	5-Phenyl-1H-pyrazol-4-amine; .	91857-86-2		250MG	€145.10	2022-03-02
abcr	AB403172-1 g	5-Phenyl-1H-pyrazol-4-amine; .	91857-86-2		1g	€284.50	2022-03-02

3-phenyl-1H-pyrazol-4-amine Production Method

Production Method 1

91857-86-2

Reaction Conditions

1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ; 3 h, 70 °C

Reference

: Preparation of heteroaryl aryl ureas for treating conditions associated with STING activity

, World Intellectual Property Organization, , ,

Production Method 2

216854-26-1

91857-86-2

Reaction Conditions

1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ; 1.5 h, rt; rt → reflux; 1.5 h, reflux

Reference

: Preparation of 1H-pyrazolo[4,3-c]isoquinoline derivatives as antitumor agents

, World Intellectual Property Organization, , ,

Production Method 3

91857-86-2

Reaction Conditions

Reference

: Preparation of 1H-pyrazolo[4,3-c]isoquinoline derivatives as antitumor agents

, France, , ,

Production Method 4

91857-86-2

Reaction Conditions

Reference

: Anti-inflammatory properties of a series of 4-amino-5-arylpyrazoles

Tarzia, G.; Panzone, G.; De Paoli, A.; Schiatti, P.; Selva, D., Farmaco, 1984, 39(7), 618-36

Production Method 5

216854-26-1

91857-86-2

Reaction Conditions

1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Toluene ; 5 h, reflux; cooled

Reference

: Microwave-assisted organic synthesis: the Gabriel approach as a route to new pyrazolylhydrazonoazoles

Al-Mousawi, Saleh M.; El-Apasery, Morsy A.; Al-Kanderi, Najat H., ARKIVOC (Gainesville, 2008, (16), 268-278

Production Method 6

91857-86-2

Reaction Conditions

1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ; 3 h, 70 °C

Reference

: Compounds and compositions for treating conditions associated with STING activity such as cancer using STING inhibitors

, World Intellectual Property Organization, , ,

Production Method 7

216854-26-1

91857-86-2

Reaction Conditions

1.1 Reagents: Hydrazine, hydrobromide (1:1) Solvents: Ethanol

Reference

: A convenient one-pot synthesis of 4-amino-3-arylpyrazoles from α-(phthaloylamino)acetophenones

Chen, Chen; Wilcoxen, Keith; McCarthy, James R., Tetrahedron Letters, 1998, 39(45), 8229-8232

Production Method 8

91857-86-2

Reaction Conditions

Reference

: Preparation of adenosine kinase-inhibiting purine nucleoside analogs as antiinflammatory agents

, World Intellectual Property Organization, , ,